2-[(2R,3R,4R,5R)-4,5-Dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• CAS No.: 4618-18-2
• Product Name: 2-[(2R,3R,4R,5R)-4,5-Dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Molecular Formula: C12H22O11
• Molecular Weight: 342.3 g/mol
• IUPAC Name: (2S,3R,4S,5R,6R)-2-(((2R,3S,4S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• Standard InChI: InChI=1S/C12H22O11/c13-1-4-6(16)7(17)8(18)11(21-4)22-9-5(2-14)23-12(20,3-15)10(9)19/h4-11,13-20H,1-3H2/t4-,5-,6+,7+,8-,9-,10+,11+,12?/m1/s1
• Standard InChIKey: JCQLYHFGKNRPGE-DNMRROERSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@@]([C@H]2O)(CO)O)CO)O)O)O)O
• SMILES: OCC1([C@H]([C@@H]([C@@H](CO)O1)O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C2O)(CO)O)CO)O)O)O)O
• Appearance: Solid powder
• Melting Point: 169 °C; 169°C
• Physical Description: Solid
• Description: Lactulose is a disaccharide (sugar) synthesized from fructose and galactose, Lactulose is used to treat constipation and some liver diseases. Nondigestible in mammals, lactulose passes unabsorbed down to the large intestine where resident bacteria consume it and produce lactic, acetic, and formic acids, which draw fluid into the bowel to soften the stool (laxative effect). Acidification of the colon contents attracts ammonia from the bloodstream, assisting stool excretion; helpful in liver failure when ammonia cannot be detoxified. (NCI04); Lactulose, also known as lactulosum or cephulac, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Lactulose is a drug which is used for the treatment of constipation and hepatic encephalopathy. Lactulose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Lactulose has been found in human intestine and spleen tissues, and has also been primarily detected in blood. Within the cell, lactulose is primarily located in the cytoplasm. Lactulose has been linked to the inborn metabolic disorders including celiac disease.; Lactulose is a synthetic galactosylfructose disaccharide used in the treatment of constipation and hepatic encephalopathy. It has a role as a laxative and a gastrointestinal drug.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in cold water, hot water. Solubility in water: 76.4% @ 30 deg. C; 764.0 mg/mL
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Lactulose; Cholac; Generlac; Consulose; BRN 0093773; BRN-0093773; BRN0093773
• Reference: 1: Nooshkam M, Madadlou A. Microwave-assisted isomerisation of lactose to lactulose and Maillard conjugation of lactulose and lactose with whey proteins and peptides. Food Chem. 2016 Jun 1;200:1-9. doi: 10.1016/j.foodchem.2015.12.094. Epub 2015 Dec 31. PubMed PMID: 26830553.; 2: K Sunny J Jr, Garcia CJ, McCallum RW. Interpreting the Lactulose Breath Test for the Diagnosis of Small Intestinal Bacterial Overgrowth. Am J Med Sci. 2016 Mar;351(3):229-32. doi: 10.1016/j.amjms.2015.12.008. PubMed PMID: 26992249.; 3: Mukherjee R, Yun JW. Pharmacological inhibition of galectin-1 by lactulose alleviates weight gain in diet-induced obese rats. Life Sci. 2016 Mar 1;148:112-7. doi: 10.1016/j.lfs.2016.02.018. Epub 2016 Feb 13. PubMed PMID: 26880535.; 4: Gluud LL, Vilstrup H, Morgan MY. Non-absorbable disaccharides versus placebo/no intervention and lactulose versus lactitol for the prevention and treatment of hepatic encephalopathy in people with cirrhosis. Cochrane Database Syst Rev. 2016 May 6;(5):CD003044. doi: 10.1002/14651858.CD003044.pub4. Review. PubMed PMID: 27153247.; 5: Nooshkam M, Madadlou A. Maillard conjugation of lactulose with potentially bioactive peptides. Food Chem. 2016 Feb 1;192:831-6. doi: 10.1016/j.foodchem.2015.07.094. Epub 2015 Jul 23. PubMed PMID: 26304417.; 6: Huang P, Gou WL, Wang XT, Ding YL, He J, Wang CH. Lactulose oral solution for the treatment of postpartum constipation. J Biol Regul Homeost Agents. 2016 Apr-Jun;30(2):523-8. PubMed PMID: 27358142.; 7: Gluud LL, Vilstrup H, Morgan MY. Non-absorbable disaccharides versus placebo/no intervention and lactulose versus lactitol for the prevention and treatment of hepatic encephalopathy in people with cirrhosis. Cochrane Database Syst Rev. 2016 Apr 18;4:CD003044. doi: 10.1002/14651858.CD003044.pub3. Review. Update in: Cochrane Database Syst Rev. 2016;(5):CD003044. PubMed PMID: 27089005.; 8: Zhao PY, Li HL, Mohammadi M, Kim IH. Effect of dietary lactulose supplementation on growth performance, nutrient digestibility, meat quality, relative organ weight, and excreta microflora in broilers. Poult Sci. 2016 Jan;95(1):84-9. doi: 10.3382/ps/pev324. Epub 2015 Nov 5. PubMed PMID: 26542810.; 9: Rentschler E, Schuh K, Krewinkel M, Baur C, Claaßen W, Meyer S, Kuschel B, Stressler T, Fischer L. Enzymatic production of lactulose and epilactose in milk. J Dairy Sci. 2015 Oct;98(10):6767-75. doi: 10.3168/jds.2015-9900. Epub 2015 Aug 5. PubMed PMID: 26254523.; 10: Emami Alorizi SM, Fattahi MR, Saghebi SA, Salehi A, Rezaeizadeh H, Nimrouzi M, Zarshenas MM. Assessment of the impacts of traditional Persian medical schemes and recommendations on functional chronic constipation compared to a classic medicine lactulose, a randomized clinical trial. J Complement Integr Med. 2015 Dec;12(4):325-31. doi: 10.1515/jcim-2015-0013. PubMed PMID: 26214609.
• PubChem Compound: 11024312
• Last Modified: Nov 11 2021